Cas no 83834-91-7 (Formamide, N-[1-(4-methoxyphenyl)ethyl]-)

• Product Name: Formamide, N-[1-(4-methoxyphenyl)ethyl]-
• CAS No: 83834-91-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5735546
• Update Time: 2025-04-23

Formamide, N-[1-(4-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-[1-(4-methoxyphenyl)ethyl]-

• Inchi： 1S/C10H13NO2/c1-8(11-7-12)9-3-5-10(13-2)6-4-9/h3-8H,1-2H3,(H,11,12)
• InChI Key： SVDMSYJWDKWWHG-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=C(OC)C=C1)C)=O

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 364.0±35.0 °C(Predicted)
• pka: 15.56±0.23(Predicted)

Additional information on Formamide, N-[1-(4-methoxyphenyl)ethyl]-

Formamide, N-[1-(4-methoxyphenyl)ethyl]- (CAS No. 83834-91-7): A Comprehensive Overview in Modern Chemical Research

Formamide, N-[1-(4-methoxyphenyl)ethyl]-, identified by its CAS number 83834-91-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various scientific domains.

The molecular structure of Formamide, N-[1-(4-methoxyphenyl)ethyl]- consists of a formamide moiety linked to a 4-methoxyphenyl ethyl group. This configuration imparts distinct chemical characteristics that make it a valuable intermediate in synthetic chemistry. The presence of the formamide group suggests potential reactivity in nucleophilic addition reactions, while the 4-methoxyphenyl ethyl moiety introduces electronic and steric influences that can modulate the compound's behavior in different chemical environments.

In recent years, Formamide, N-[1-(4-methoxyphenyl)ethyl]- has been explored for its role in the development of novel pharmaceutical agents. Researchers have been particularly interested in its potential as a precursor for bioactive molecules. The compound's ability to undergo various chemical transformations makes it a versatile building block for synthesizing more complex structures. This adaptability has opened up new avenues in drug discovery, where precise molecular modifications can lead to the identification of new therapeutic entities.

The pharmaceutical industry has been keen on investigating derivatives of Formamide, N-[1-(4-methoxyphenyl)ethyl]- due to its structural similarity to known bioactive compounds. Studies have shown that modifications at the 4-methoxyphenyl ethyl group can significantly alter the pharmacological properties of the resulting molecules. This flexibility has allowed chemists to fine-tune the activity and selectivity of potential drugs, making Formamide, N-[1-(4-methoxyphenyl)ethyl]- an invaluable asset in medicinal chemistry.

Moreover, the compound has found applications beyond pharmaceuticals. In materials science, for instance, Formamide, N-[1-(4-methoxyphenyl)ethyl]- has been utilized as a monomer or intermediate in polymer synthesis. Its unique reactivity and structural features contribute to the development of advanced materials with tailored properties. These materials may find use in various industries, including electronics and coatings, where specific chemical characteristics are essential for optimal performance.

The synthesis of Formamide, N-[1-(4-methoxyphenyl)ethyl]- is another area of active research. Chemists have developed several methodologies to construct this compound efficiently and with high yield. One such approach involves the reaction of 4-methoxybenzyl alcohol with formamidine acetate hydrochloride under acidic conditions. This reaction proceeds via nucleophilic substitution and yields the desired product in good yields. Alternative synthetic routes have also been explored, including catalytic hydrogenation and metal-catalyzed cross-coupling reactions.

In conclusion, Formamide, N-[1-(4-methoxyphenyl)ethyl]-, with its CAS number 83834-91-7, represents a compound of considerable interest in modern chemical research. Its diverse applications span pharmaceuticals, materials science, and synthetic chemistry, underscoring its importance as a versatile building block. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is set to expand further.